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Compound of Interest

Compound Name: deltamethrin

Cat. No.: B041696 Get Quote

Core Identification and Molecular Structure
Deltamethrin is a highly potent, synthetic pyrethroid insecticide belonging to the Type II

classification, distinguished by the presence of an α-cyano group.[1][2] First described in 1974,

it is composed of a single pure isomer, specifically the [1R,3R (or cis); αS]-isomer of eight

possible stereoisomers.[3][4][5]

Chemical Abstracts Service (CAS) Number: 52918-63-5[6][7][8]

Molecular Formula: C₂₂H₁₉Br₂NO₃[6][8][9]

Molecular Weight: 505.2 g/mol [3][8]

IUPAC Name: (S)-Cyano(3-phenoxyphenyl)methyl (1R,3R)-3-(2,2-dibromoethen-1-yl)-2,2-

dimethylcyclopropane-1-carboxylate[9]

Synonyms: Decamethrin, Butox, Decis, K-Othrine[7][9][10]

Molecular Structure
(Note: This is a simplified 2D representation. The precise stereochemistry is defined by the

IUPAC name.)
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This section summarizes the key quantitative data regarding the physicochemical and

toxicological properties of deltamethrin.

Physicochemical Properties
Technical grade deltamethrin (≥98% pure) is a white to light beige, odorless crystalline solid.

[3][4] It is stable to light and air but unstable in alkaline media.[5]

Property Value Reference

Physical State Crystalline Powder [2][5]

Melting Point 98-102 °C [4][5][9]

Boiling Point Decomposes >300 °C [4][5][9]

Water Solubility <0.002 mg/L (at 20-25 °C) [3][5]

Vapor Pressure 1.5 x 10⁻⁸ mmHg (at 25 °C) [3]

Octanol-Water Partition

Coefficient (log Kow)
5.43 - 6.1 [3][5]

Soil Sorption Coefficient (Koc) 7.05 x 10⁵ to 3.14 x 10⁶ [3]

Toxicological Data (Acute Toxicity)
The acute toxicity of deltamethrin is highly dependent on the vehicle (carrier substance) used

for administration, as this affects absorption.[3][4] For instance, oral toxicity is significantly

higher when administered in an oily vehicle compared to an aqueous suspension.[4][11]
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Species Route Vehicle
LD₅₀ Value
(mg/kg body
weight)

Reference

Rat (female) Oral Oily Vehicle ~30 - 31 mg/kg [4][12]

Rat (male) Oral Oily Vehicle ~50 - 52 mg/kg [4][12]

Rat Oral
Aqueous

Suspension
>5000 mg/kg [3][12]

Mouse (female) Oral 10% Gum-Arabic
3.45 g/kg (3450

mg/kg)
[11]

Mouse (male) Oral 10% Gum-Arabic
5.54 g/kg (5540

mg/kg)
[11]

Rabbit Dermal - >2000 mg/kg [3]

Rat Dermal -
700 to >2940

mg/kg
[3]

Dog Intravenous Glycerol Formal 3.44 mg/kg [11]

Mechanism of Action and Signaling Pathways
Primary Mechanism of Action: Sodium Channel
Modulation
The primary mode of action for deltamethrin, like other pyrethroids, is the disruption of normal

nerve signal production and conduction.[1][3] As a Type II pyrethroid, its α-cyano group is key

to its potent neurotoxic effects.[1][13] It acts on the voltage-gated sodium channels in nerve cell

membranes, delaying the closing of the activation gate.[3][13] This leads to a long-lasting

inhibition of the sodium channel, resulting in prolonged permeability to sodium ions.[1][3] The

consequence is a series of repetitive nerve signals in sensory organs and muscles, leading to

hyperexcitation, paralysis, and ultimately, the death of the insect.[1][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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